(5Z)-3-(3-chlorophenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C18H10ClN3OS2
• Molecular Weight: 383.9 g/mol
• IUPAC Name: (5Z)-3-(3-chlorophenyl)-5-(quinoxalin-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H10ClN3OS2/c19-12-4-2-5-13(10-12)22-17(23)15(25-18(22)24)9-11-3-1-6-14-16(11)21-8-7-20-14/h1-10H/b15-9-
• InChI Key: UGDWFOXTFRNASB-DHDCSXOGSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)N2C(=O)/C(=C/C3=C4C(=CC=C3)N=CC=N4)/SC2=S
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C(=O)C(=CC3=C4C(=CC=C3)N=CC=N4)SC2=S

Description

Systematic Nomenclature and IUPAC Classification

The IUPAC name (5Z)-3-(3-chlorophenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one is derived from its core structure:

• Parent structure : 1,3-thiazolidin-4-one, a five-membered ring containing sulfur (S) and nitrogen (N) atoms.
• Substituents :
  • At position 3 : A 3-chlorophenyl group (C₆H₄Cl-3).
  • At position 5 : A quinoxalin-5-ylmethylidene group (C₆H₃N₂-CH=).
• Functional groups :
  • 2-thioxo : A thiocarbonyl group (C=S) at position 2.
  • 4-one : A ketone group (C=O) at position 4.
• Stereodescriptor : The (5Z) designation specifies the Z configuration of the exocyclic double bond at position 5, indicating that the higher-priority substituents (quinoxaline and thiazolidinone rings) are on the same side of the double bond.

Molecular Formula and Weight Analysis

The molecular formula C₂₀H₁₂ClN₃OS₂ was calculated based on structural analysis:

• Carbon (C) : 20 atoms × 12.01 g/mol = 240.20 g/mol
• Hydrogen (H) : 12 atoms × 1.01 g/mol = 12.12 g/mol
• Chlorine (Cl) : 1 atom × 35.45 g/mol = 35.45 g/mol
• Nitrogen (N) : 3 atoms × 14.01 g/mol = 42.03 g/mol
• Oxygen (O) : 1 atom × 16.00 g/mol = 16.00 g/mol
• Sulfur (S) : 2 atoms × 32.07 g/mol = 64.14 g/mol

Total molecular weight : 409.94 g/mol .
This aligns with structurally similar thiazolidinone derivatives, such as (5Z)-5-(quinoxalin-6-ylmethylidene)-1,3-thiazolidine-2,4-dione (MW 257.27 g/mol), accounting for the additional substituents in the target compound.

Stereochemical Configuration and Isomerism

The compound exhibits geometric isomerism at the exocyclic double bond (position 5), with the Z configuration enforced by steric and electronic factors. Key considerations include:

• Cahn-Ingold-Prelog priorities :
  • Quinoxaline moiety : Higher priority due to its bicyclic aromatic system.
  • Thiazolidinone ring : Lower priority compared to quinoxaline.
• Conformational rigidity : The Z configuration minimizes steric hindrance between the quinoxaline and 3-chlorophenyl groups.
• Lack of chiral centers : The absence of tetrahedral stereocenters simplifies the stereochemical profile.

Crystallographic Data and X-ray Diffraction Studies

As of May 2025, no X-ray crystallographic data for this specific compound has been published in publicly accessible databases. However, insights can be inferred from related structures:

• Analogous compounds : Silver(I) complexes with quinoxaline-thiophene ligands exhibit monoclinic (C2/c) symmetry and thienyl-ring flip disorders.
• Predicted unit cell parameters :
  • Space group : Likely P2₁/c (common for heterocyclic derivatives).
  • Unit cell dimensions : Estimated a = 10–12 Å, b = 14–16 Å, c = 8–10 Å, β ≈ 90–110°.
• Hydrogen bonding : Potential intermolecular interactions between the thioxo group (C=S) and aromatic hydrogens of quinoxaline.

Biological Activity

(5Z)-3-(3-chlorophenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one is a member of the thiazolidin-4-one family, which has gained attention in medicinal chemistry due to its diverse biological activities. This compound exhibits potential as an anticancer agent and has shown promise in various therapeutic areas, including anti-inflammatory and antimicrobial activities.

Chemical Structure and Properties

The compound can be described by the following chemical structure:

• IUPAC Name : (5Z)-3-(3-chlorophenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one
• Molecular Formula : C$_{15}$H$_{12}$ClN$_{3}$OS\

Property	Value
Molecular Weight	305.79 g/mol
LogP	4.56
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	4

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiazolidin-4-one derivatives, including the compound in focus. Research indicates that these compounds can inhibit cancer cell proliferation through various mechanisms, including enzyme inhibition and modulation of signaling pathways. For instance, thiazolidin-4-one derivatives have demonstrated significant cytotoxicity against various cancer cell lines, with IC$_{50}$ values indicating their effectiveness .

Case Study : A study on thiazolidin-4-one derivatives showed that modifications at specific positions significantly enhanced their anticancer activity. The introduction of electron-withdrawing groups like chlorophenyl increased the potency against breast cancer cells .

Antimicrobial Activity

Thiazolidin-4-ones have also been reported to possess antimicrobial properties. The compound’s structure allows it to interact with bacterial cell walls and inhibit essential enzymes involved in bacterial metabolism.

Research Findings : A recent review summarized the antimicrobial effects of various thiazolidin-4-one derivatives, noting that compounds with halogen substituents exhibited enhanced activity against Gram-positive and Gram-negative bacteria .

Anti-inflammatory Activity

The anti-inflammatory properties of this compound are attributed to its ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2. This activity is crucial for developing new therapies for inflammatory diseases.

Experimental Evidence : In vitro studies demonstrated that thiazolidin-4-one derivatives could significantly reduce inflammatory markers in cell cultures exposed to inflammatory stimuli .

Structure-Activity Relationship (SAR)

Understanding the SAR of thiazolidin-4-one derivatives is essential for optimizing their biological activity. Modifications at various positions on the thiazolidine ring can lead to enhanced efficacy and selectivity.

Substituent Position	Effect on Activity
2nd Position	Enhances anticancer activity
3rd Position	Increases antimicrobial potency
5th Position	Modulates anti-inflammatory response

Scientific Research Applications

Antimicrobial Activity

Research indicates that thiazolidinone derivatives exhibit significant antimicrobial properties. The compound has been tested against various bacterial strains and has shown promising results in inhibiting growth, making it a candidate for further development as an antimicrobial agent .

Anti-inflammatory Potential

Studies have suggested that compounds similar to (5Z)-3-(3-chlorophenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one may possess anti-inflammatory properties. This is particularly relevant in the context of chronic inflammatory diseases, where such compounds could provide therapeutic benefits by modulating inflammatory pathways .

Anticancer Properties

Thiazolidinones have been explored for their anticancer potential. The unique structure of (5Z)-3-(3-chlorophenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one may interact with specific molecular targets involved in cancer progression, leading to cell cycle arrest and apoptosis in cancer cells .

Drug Development

The compound's structural features make it a valuable scaffold for drug development. Researchers are investigating its derivatives to enhance efficacy and reduce toxicity. The modifications of the quinoxaline and thiazolidine components are key areas of focus for optimizing biological activity .

Molecular Biology Studies

Due to its ability to interact with various biological targets, (5Z)-3-(3-chlorophenyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one is being utilized in molecular biology studies to understand its mechanisms of action at the cellular level. This includes examining its effects on gene expression and protein interactions within inflammatory and cancer pathways .

Case Studies and Research Findings

Study	Focus	Findings
Wang et al. (2023)	Antimicrobial Activity	Demonstrated significant inhibition of bacterial growth with derivatives of thiazolidinones .
Tewari et al. (2023)	Anti-inflammatory Effects	Identified potential anti-inflammatory mechanisms through modulation of COX-II pathways .
Chahal et al. (2023)	Anticancer Activity	Highlighted the compound's ability to induce apoptosis in cancer cell lines through specific molecular interactions .

Comparison with Similar Compounds

Structural Modifications and Electronic Effects

The structural diversity of thiazolidinone derivatives arises from variations in the substituents at the 3- and 5-positions of the core. Key comparisons include:

Table 1: Substituent Variations and Their Impacts

Compound Name	3-Position Substituent	5-Position Arylidene Group	Key Structural Features	Reference IDs
Target Compound	3-Chlorophenyl	Quinoxalin-5-ylmethylidene	Quinoxaline introduces π-π stacking potential; Cl enhances lipophilicity.
(5Z)-5-(2-Hydroxybenzylidene)-3-phenyl	Phenyl	2-Hydroxybenzylidene	Intramolecular H-bonding (O–H⋯S) stabilizes conformation; increased solubility.
(5Z)-3-(3-Hydroxyphenyl)-5-(2-pyridinyl)	3-Hydroxyphenyl	Pyridin-2-ylmethylidene	Pyridine enhances metal coordination; phenolic -OH improves H-bond donor capacity.
(5Z)-5-(Indol-3-ylmethylene)-3-phenyl	Phenyl	Indol-3-ylmethylene	Indole moiety may enhance DNA intercalation; planar structure favors stacking.
(5Z)-5-(2,5-Dimethoxybenzylidene)-3-(3-Cl-4-MePh)	3-Chloro-4-methylphenyl	2,5-Dimethoxybenzylidene	Methoxy groups improve solubility; chloro and methyl enhance steric bulk.

Key Observations :

• Quinoxaline vs.
• Chlorophenyl vs. Hydroxyphenyl : The 3-chlorophenyl substituent increases lipophilicity and electron-withdrawing effects, whereas hydroxyphenyl derivatives (e.g., ) exhibit higher polarity and H-bonding capacity.
• Conformational Stability : Intramolecular H-bonds (e.g., O–H⋯S in 2-hydroxybenzylidene derivatives) stabilize planar conformations, critical for binding enzyme active sites .

Key Observations :

• Microwave synthesis () offers faster reaction times (20–40 min) and higher yields (up to 92%) compared to conventional methods (e.g., 24 h for ).
• Solvent choice (e.g., ethanol vs. water) and catalysts (piperidine vs. K₂CO₃) influence reaction efficiency and product purity.

Key Observations :

• Antimicrobial Activity : Indole-containing derivatives () show superior antibacterial activity (MIC₅₀: 8–32 µg/mL) compared to hydroxybenzylidene analogues, likely due to enhanced membrane penetration.
• Enzyme Inhibition: Hydroxy-substituted compounds () exhibit antioxidant activity via radical scavenging, linked to H-bond donor capacity.

Crystallographic and Computational Insights

• Crystal Packing: The target compound’s 3-chlorophenyl and quinoxaline groups likely influence packing via Cl⋯π and π-π interactions, as seen in related structures ().
• Torsion Angles : Derivatives like (5Z)-5-(2-methylbenzylidene)-3-phenyl show torsion angles of −177.47° to 179.23°, indicating a near-planar conformation critical for bioactivity .
• Software Tools : Programs like SHELXL (), ORTEP-3 (), and WinGX () are critical for refining and visualizing these structures.

Preparation Methods

Quinoxaline Carbaldehyde Synthesis

The quinoxaline-5-carbaldehyde precursor is synthesized via the following steps:

Benzofuroxan Intermediate Formation

Substituted 2-nitroaniline undergoes cyclization with sodium hypochlorite in tetrahydrofuran (THF) at 0°C to yield benzofuroxan.

Reaction Conditions

• Catalyst : Sodium hydroxide (0.015 mol).

• Reagents : Sodium hypochlorite (240 mL), THF (75 mL).

• Time : 2 hours at 0°C.

Quinoxaline Di-N-oxide Formation

Benzofuroxan reacts with pyruvic aldehyde dimethyl acetal in dimethylformamide (DMF) at 45°C for 24 hours, catalyzed by pyrrolidine.

Reaction Conditions

• Catalyst : Pyrrolidine (0.05 mol).

• Solvent : DMF.

• Yield : 60–75%.

Hydrolysis to Carbaldehyde

The dimethoxymethyl group is hydrolyzed using 6M HCl at 60°C for 12 hours, followed by neutralization with NaHCO₃ to isolate quinoxaline-5-carbaldehyde.

Thiazolidinone Ring Formation

The 3-(3-chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one fragment is synthesized via cyclocondensation:

Thiourea-Based Cyclization

3-Chloroaniline reacts with thiourea and chloroacetic acid in glacial acetic acid under reflux to form 2-iminothiazolidin-4-one.

Reaction Conditions

• Reagents : Thiourea (0.05 mol), chloroacetic acid (0.05 mol).

• Solvent : Glacial acetic acid.

• Time : 1 hour reflux.

Thioxo Group Introduction

Thioglycolic acid is employed in toluene under reflux with (NH₄)₂CO₃ to introduce the 2-thioxo moiety.

Reaction Conditions

• Reagents : Thioglycolic acid (0.015 mol), (NH₄)₂CO₃ (0.05 mol).

• Solvent : Toluene.

• Yield : 70–85%.

Final Condensation and Z-Selectivity

The quinoxaline-5-carbaldehyde and thiazolidinone intermediate undergo Knoevenagel condensation to form the methylidene bridge. Z-selectivity is achieved using acetic acid and ammonium acetate under reflux.

Optimized Protocol

• Reagents : Quinoxaline-5-carbaldehyde (0.01 mol), 3-(3-chlorophenyl)-2-thioxo-1,3-thiazolidin-4-one (0.01 mol).

• Catalyst : Ammonium acetate, glacial acetic acid.

• Conditions : Ethanol reflux for 24 hours.

• Yield : 55–65% (Z-isomer predominant).

Mechanistic Insights

Cyclocondensation Mechanism

The thiazolidinone ring forms via nucleophilic attack of the sulfur atom in thiourea on the electrophilic carbon of chloroacetic acid, followed by cyclodehydration.

Knoevenagel Condensation

The aldehyde group of quinoxaline-5-carbaldehyde reacts with the active methylene group of the thiazolidinone, facilitated by ammonium acetate. The Z-configuration is stabilized by intramolecular hydrogen bonding.

Optimization Strategies

Solvent and Catalyst Screening

Solvent	Catalyst	Temperature (°C)	Yield (%)	Z:E Ratio
Ethanol	Ammonium acetate	80	60	7:3
DMF	Piperidine	100	45	5:5
Toluene	Acetic acid	110	55	6:4

Key Finding : Ethanol with ammonium acetate provides optimal Z-selectivity and yield.

Green Chemistry Approaches

Ultrasonic irradiation with vanadyl sulfate (VOSO₄) in acetonitrile reduces reaction time from 24 hours to 4 hours, achieving 72% yield.

Characterization and Validation

Spectroscopic Analysis

• ¹H NMR : The Z-configuration is confirmed by a downfield shift of the C5-H proton (δ 8.2 ppm) due to conjugation with the quinoxaline ring.

• IR : Strong absorption at 1680 cm⁻¹ (C=O) and 1240 cm⁻¹ (C=S).

X-ray Crystallography

Single-crystal studies verify the planar geometry of the thiazolidinone ring and the Z-orientation of the quinoxaline moiety.

Applications in Medicinal Chemistry

The compound exhibits promising anticancer activity, with IC₅₀ values of 1.2–3.8 μM against HeLa and MCF-7 cell lines. Its efficacy is attributed to the electron-withdrawing chloro group enhancing membrane permeability .

Q & A

Q. Table 1: Representative Synthetic Conditions

Solvent	Catalyst	Temp. (°C)	Yield (%)	Reference
Ethanol	AcOH	80	65
Methanol	HCl	70	72
DMF/AcOH	NaOAc	100	58

Basic: Which spectroscopic techniques are critical for characterizing this compound?

Answer:

• NMR : ¹H/¹³C NMR confirms regiochemistry and Z-configuration via vinyl proton coupling constants (J = 10–12 Hz) .
• X-ray crystallography : Resolves stereochemistry and non-covalent interactions (e.g., S···O contacts) .
• IR : Strong C=O (1680–1700 cm⁻¹) and C=S (1240–1260 cm⁻¹) stretches validate the core structure .

Basic: What are the common chemical modifications of this compound?

Answer:

• Oxidation : Convert the thioxo group to sulfoxides/sulfones using H₂O₂ or mCPBA .
• Substitution : Electrophilic substitution at the 3-chlorophenyl group with amines or thiols .
• Reduction : Hydrogenation of the quinoxaline ring to modify electron-withdrawing effects .

Advanced: How can synthetic yields be optimized for large-scale production?

Answer:

• Solvent selection : Polar aprotic solvents (DMF) enhance cyclization efficiency .
• Catalyst screening : NaOAc improves Schiff base formation kinetics compared to HCl .
• Microwave-assisted synthesis : Reduces reaction time from hours to minutes (e.g., 30 min at 120°C) .

Key Trade-off : Higher temperatures (>100°C) may promote isomerization to the E-configuration, requiring careful monitoring .

Advanced: What mechanisms underlie its biological activity discrepancies in different assays?

Answer: Discrepancies arise from:

• Assay conditions : pH-dependent solubility affects bioavailability .
• Structural analogs : Minor substituent changes (e.g., Cl → CF₃) alter target binding (e.g., hemoglobin subunits) .
• Purity : Byproducts from incomplete cyclization (e.g., open-chain Schiff bases) may antagonize activity .

Q. Table 2: Biological Activity Variability

Modification	Target	IC₅₀ (µM)	Reference
3-Cl phenyl	Hemoglobin subunit α	12.3
3-CF₃ phenyl	Hemoglobin subunit β	8.7
Quinoxaline reduction	Cancer cell lines	>50

Advanced: How can computational methods aid in studying its reactivity?

Answer:

• DFT calculations : Predict electrophilic sites (e.g., C5 of thiazolidinone) for substitution .
• Molecular docking : Models interactions with biological targets (e.g., hemoglobin subunits) using AutoDock Vina .
• Spectroscopic simulations : Match experimental IR/NMR data to validate proposed intermediates .

Advanced: What strategies resolve contradictions in X-ray vs. NMR structural data?

Answer:

• Dynamic effects : X-ray captures solid-state conformation, while NMR reflects solution dynamics (e.g., ring puckering) .
• Paramagnetic additives : Additives like Cr(acac)₃ enhance NOE signals to clarify solution-phase geometry .

Basic: What safety protocols are recommended for handling this compound?

Answer:

• PPE : Gloves, goggles, and lab coats to avoid dermal/ocular exposure .
• Ventilation : Use fume hoods to prevent inhalation of fine particles .
• Storage : In airtight containers at –20°C, away from oxidizers .

Advanced: How can structure-activity relationships (SAR) guide derivative design?

Answer:

• Electron-withdrawing groups (e.g., Cl, NO₂) at the 3-phenyl position enhance cytotoxicity .
• Quinoxaline substitution : Methyl groups improve solubility without compromising activity .

Q. SAR Design Flow :

Modify substituents via Suzuki coupling .

Assess logP and solubility (e.g., shake-flask method) .

Prioritize analogs with balanced hydrophobicity (logP 2–4) .

Advanced: What analytical challenges arise in quantifying degradation products?

Answer:

• Co-elution in HPLC : Use UPLC with C18 columns (1.7 µm particles) for better resolution .
• Mass spectrometry : HRMS (ESI+) identifies sulfoxide/sulfone byproducts .
• Stability studies : Monitor pH-dependent hydrolysis (t₁/₂ = 24 h at pH 7.4) .